Cas no 1346819-04-2 (5-Bromo-N-methylpyrimidine-2-carboxamide)

• Product Name: 5-Bromo-N-methylpyrimidine-2-carboxamide
• CAS No: 1346819-04-2
• MF: C₆H₆BrN₃O
• MW: 216.0353
• CID: 4671271
• PubChem ID: 66759926
• Update Time: 2025-05-23

5-Bromo-N-methylpyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-methylpyrimidine-2-carboxamide
• WKEUSKJXDSXYDG-UHFFFAOYSA-N
• 2-Pyrimidinecarboxamide,5-bromo-N-methyl-
• 2-Pyrimidinecarboxamide, 5-bromo-N-methyl-
• AK00739546
• SB60521
• SCHEMBL658490
• BS-15342
• DB-090905
• CS-0160629
• C72384
• AKOS037648719
• 1346819-04-2
• 5-Bromo-N-methylpyrimidine-2-carboxamide

• Inchi： 1S/C6H6BrN3O/c1-8-6(11)5-9-2-4(7)3-10-5/h2-3H,1H3,(H,8,11)
• InChI Key： WKEUSKJXDSXYDG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(NC)=O)N=C1

Computed Properties

• Exact Mass: 214.96942g/mol
• Monoisotopic Mass: 214.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Bromo-N-methylpyrimidine-2-carboxamide

Comprehensive Overview of 5-Bromo-N-methylpyrimidine-2-carboxamide (CAS No. 1346819-04-2): Properties, Applications, and Industry Insights

5-Bromo-N-methylpyrimidine-2-carboxamide (CAS No. 1346819-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a brominated pyrimidine derivative, this compound serves as a critical building block in the synthesis of bioactive molecules. Its molecular formula, C₆H₆BrN₃O, and precise molecular weight of 216.04 g/mol make it a valuable intermediate for drug discovery programs targeting kinase inhibitors and antimicrobial agents.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled interest in 5-Bromo-N-methylpyrimidine-2-carboxamide. Researchers frequently search for "pyrimidine-based drug intermediates" or "brominated carboxamide applications," reflecting its relevance in modern synthetic workflows. Recent studies highlight its role in developing small-molecule therapeutics, particularly in oncology and antiviral research, aligning with current trends in personalized medicine.

From a chemical perspective, CAS 1346819-04-2 exhibits notable stability under standard laboratory conditions, with a melting point range of 148-152°C. Its solubility profile—moderate in polar aprotic solvents like DMSO but limited in water—makes it suitable for cross-coupling reactions, a topic frequently queried in chemical databases. The compound's electron-deficient pyrimidine ring facilitates nucleophilic aromatic substitutions, enabling diverse derivatization strategies sought after in "structure-activity relationship studies."

In the context of green chemistry advancements, 5-Bromo-N-methylpyrimidine-2-carboxamide has been investigated as a precursor for sustainable synthesis routes. Industry professionals often explore "catalytic bromination methods" or "metal-free amidation techniques" to improve the compound's production efficiency. These approaches address the pharmaceutical sector's push toward atom-economical processes, reducing waste generation while maintaining high purity (>98% by HPLC).

The compound's safety profile warrants careful handling per standard laboratory protocols, though it doesn't fall under restricted categories. Analytical characterization typically involves LC-MS and 1H/13C NMR spectroscopy—techniques commonly referenced in "pyrimidine characterization protocols" searches. Recent patent literature reveals its incorporation in kinase inhibitor scaffolds, particularly for JAK and EGFR targets, making "5-Bromo-N-methylpyrimidine-2-carboxamide SAR" a trending search phrase among medicinal chemists.

Market analysts note increasing procurement of CAS 1346819-04-2 by contract research organizations (CROs), driven by outsourcing trends in preclinical development. Suppliers emphasize batch-to-batch consistency and regulatory documentation, responding to queries about "GMP-grade pyrimidine intermediates." The compound's shelf life (typically 24 months at -20°C) and storage recommendations (desiccated, inert atmosphere) are frequently addressed in technical datasheets.

Emerging applications in crop protection chemicals have expanded the utility of 5-Bromo-N-methylpyrimidine-2-carboxamide. Agrochemical formulators investigate its potential as a fungicidal moiety, correlating with searches for "pyrimidine agrochemicals mode of action." This dual pharmaceutical-agrochemical applicability positions the compound as a versatile multipurpose intermediate in fine chemical inventories.

Quality control protocols for 1346819-04-2 typically specify limits for residual solvents (<0.5%) and heavy metals (<10 ppm), meeting ICH Q3 guidelines—a critical consideration for buyers searching "pharmaceutical intermediate specifications." Advanced purification methods like preparative HPLC or recrystallization from ethanol/water mixtures ensure compliance with stringent industry standards.

Future research directions may explore the compound's utility in PROTAC technology or bioconjugation chemistry, areas generating substantial academic interest. The rise of "fragment-based drug design" queries underscores the relevance of small heterocycles like this pyrimidine derivative. With global market projections for high-value intermediates exceeding $2.5 billion by 2026, 5-Bromo-N-methylpyrimidine-2-carboxamide remains a compound of enduring scientific and commercial significance.